4-[2-(4-Methoxycarbonylphenyl)iminohydrazinyl]benzoic acid methyl ester

• Molecular Formula: C16H15N3O4
• Molecular Weight: 313.31 g/mol
• IUPAC Name: methyl 4-[2-(4-methoxycarbonylphenyl)iminohydrazinyl]benzoate
• InChI: InChI=1S/C16H15N3O4/c1-22-15(20)11-3-7-13(8-4-11)17-19-18-14-9-5-12(6-10-14)16(21)23-2/h3-10H,1-2H3,(H,17,18)
• InChI Key: DFOAQDYVNHMJTD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NN=NC2=CC=C(C=C2)C(=O)OC

Description

4-[2-(4-methoxycarbonylphenyl)iminohydrazinyl]benzoic acid methyl ester is a benzoate ester.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been synthesized using reactions involving various reagents and catalysts. For example, a related compound, 2-[(4-methoxy-6-methylthio-2-pyrimidinyl)aminocarbonyl-aminosulfonyl]benzoic acid methyl ester, was synthesized using (4-methoxy-6-methylthio-2-pyrimidinyl)amine and 2-methoxylcarbonylbenzene-sulfonylisocyanate (H. Ming & D. South, 2004).

Application in Liquid Crystal Synthesis

• The compound and its derivatives have applications in the synthesis of liquid crystals. For instance, certain homologous series containing a similar structure exhibit mesomorphism, which is crucial in liquid crystal technology (B.T. Thaker et al., 2012).

Involvement in Pharmacokinetics Studies

• Related compounds have been studied for their pharmacokinetics, demonstrating how these chemicals distribute in biological systems. Such studies are essential for understanding the potential therapeutic applications of these compounds (Haoran Xu et al., 2020).

Antimicrobial and Antibacterial Properties

• Some derivatives exhibit antibacterial and antifungal activities, important for developing new pharmaceuticals (C. Shao et al., 2007).

Synthesis of Thermally Stable Liquid Crystals

• Research also focuses on synthesizing thermally stable liquid crystals using derivatives of this compound, which is significant in materials science and engineering (M. Hagar et al., 2019).